![molecular formula C14H19NO4 B2489954 Methyl 4-(2-morpholin-4-YL-ethoxy)benzoate CAS No. 92501-87-6](/img/structure/B2489954.png)
Methyl 4-(2-morpholin-4-YL-ethoxy)benzoate
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to Methyl 4-(2-morpholin-4-YL-ethoxy)benzoate often involves multi-step chemical reactions, starting from readily available substrates. For instance, compounds like methyl 2-hydroxy-4-(5-methoxythiophen-2-yl)benzoate have been synthesized and studied for their photophysical properties, highlighting the importance of substituent groups in determining the compound's characteristics (Kim et al., 2021). Another relevant synthesis involves a series of indenopyrazoles, indicating the versatility of methods available for constructing complex molecules (Minegishi et al., 2015).
Molecular Structure Analysis
The molecular structure of this compound and related compounds is crucial for understanding their reactivity and properties. Advanced techniques such as X-ray diffraction and NMR spectroscopy are typically employed to elucidate the molecular geometry, confirming features like bond lengths, angles, and conformations. These structural insights are essential for predicting the behavior of the compound in various chemical contexts (Kovalenko et al., 2019).
Scientific Research Applications
Metabolic Studies
Methyl 4-(2-morpholin-4-YL-ethoxy)benzoate has been studied for its involvement in the metabolism of synthetic cannabinoid receptor agonists. The in vitro metabolic fate of such compounds, including isozyme mapping and carboxylesterase activity testing, is crucial in clinical toxicology for identification in biosamples. Ester hydrolysis is a significant phase I metabolic step for these compounds, and various cytochrome P450 (CYP) isozymes are involved in their metabolism (Richter et al., 2022).
Gastroprokinetic Activity
Research has explored compounds related to this compound for their gastroprokinetic activity. The synthesis and evaluation of such compounds, particularly their effects on gastric emptying, have been investigated. The structure of the morpholine ring is crucial for this activity (Kalo et al., 1995).
Physicochemical Properties and Toxicity
Studies have synthesized 4-benzyl-4-methylmorpholinium salts, investigating their physicochemical properties, cytotoxicity, oral toxicity, and biodegradability. These properties significantly influence the potential applications of such compounds in various fields, including green chemistry (Pernak et al., 2011).
Antimicrobial Activities
The synthesis and antimicrobial activities of compounds structurally similar to this compound have been researched. This includes exploring their effectiveness against various microorganisms, which is crucial for developing new antimicrobial agents (Bektaş et al., 2007).
Photodynamic Therapy
Derivatives of phthalocyanine possessing 2-(morpholin-4-yl)ethoxy groups have been synthesized for potential use in photodynamic therapy. Their effectiveness against cancer cell lines in vitro, along with their photodynamic properties, has been evaluated (Kucińska et al., 2015).
Liposome Incorporation for Cancer Treatment
The incorporation of 2-(morpholin-4-yl)ethoxy phthalocyanines into liposomes has been studied for their photodynamic activity against oral cancer cells. This research highlights the potential of using liposomes as drug delivery vehicles for hydrophobic phthalocyanines in cancer treatment (Skupin-Mrugalska et al., 2018).
Safety and Hazards
properties
IUPAC Name |
methyl 4-(2-morpholin-4-ylethoxy)benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c1-17-14(16)12-2-4-13(5-3-12)19-11-8-15-6-9-18-10-7-15/h2-5H,6-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNUQDDPNECMPAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)OCCN2CCOCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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